N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(5-bromo-2-fluorophenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C22H21BrFN3/c23-20-8-9-22(24)19(14-20)15-25-27-12-10-26(11-13-27)16-18-6-3-5-17-4-1-2-7-21(17)18/h1-9,14-15H,10-13,16H2/b25-15+
• InChI Key: GRGUHIPRAIJKOW-MFKUBSTISA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC4=C(C=CC(=C4)Br)F
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)/N=C/C4=C(C=CC(=C4)Br)F
• Molecular Formula: C22H21BrFN3
• Molecular Weight: 426.3 g/mol

Description

N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine, also known as BFB-NAP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine acts as a selective agonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By activating this receptor, N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine increases the release of dopamine in certain regions of the brain, leading to its beneficial effects on cognition and behavior.
Biochemical and Physiological Effects:
N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the induction of neurogenesis. These effects are thought to contribute to N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine's beneficial effects on cognitive function, mood, and behavior.

Advantages and Limitations for Lab Experiments

N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has several advantages for use in lab experiments, including its high potency, selectivity, and stability. However, it also has some limitations, such as its relatively short half-life and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine, including the development of more potent and selective derivatives, the investigation of its effects on different types of cognitive function, and the exploration of its potential use in combination with other drugs for the treatment of mental illnesses. Additionally, further studies are needed to elucidate the molecular mechanisms underlying N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine's beneficial effects and to identify potential side effects or toxicities associated with its use.
In conclusion, N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine is a novel compound with promising applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its selective agonist activity on the dopamine D3 receptor has been shown to have beneficial effects on cognition, mood, and behavior, making it a potential candidate for the treatment of cognitive disorders and mental illnesses. However, further research is needed to fully understand its molecular mechanisms and potential side effects.

Scientific Research Applications

N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been shown to enhance memory and learning in animal models, making it a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease. In pharmacology, N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been found to have potent antipsychotic and antidepressant effects, suggesting its potential use in the treatment of mental illnesses. In medicinal chemistry, N-(5-bromo-2-fluorobenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been used as a starting material for the synthesis of other novel compounds with potential therapeutic applications.